Cas no 850593-12-3 (2-Isopropoxy-5-trifluoromethylphenylboronic acid)
850593-12-3 structure
Product Name:2-Isopropoxy-5-trifluoromethylphenylboronic acid
CAS No:850593-12-3
MF:C10H12BF3O3
MW:248.006693840027
MDL:MFCD07363786
CID:716970
PubChem ID:44717207
Update Time:2025-04-19
2-Isopropoxy-5-trifluoromethylphenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (2-Isopropoxy-5-(trifluoromethyl)phenyl)boronic acid
- (2-Isopropoxy-5-Trifluoromethylphenyl)Boronic Acid
- 2-Isopropoxy-5-(trifluoromethyl)benzeneboronic acid
- (2-Isopropoxy-5-(trifluoromethyl)-phenyl)boronic acid
- [2-isopropoxy-5-(trifluoromethyl)phenyl]boronic acid
- [2-propan-2-yloxy-5-(trifluoromethyl)phenyl]boronic acid
- 2-Isopropoxy-5-trifluoromethylphenylboronic acid
- Boronic acid,B-[2-(1-methylethoxy)-5-(trifluoromethyl)phenyl]-
- PC1775
- {2-[(Propan-2-yl)oxy]-5-(trifluoromethyl)phenyl}boronic acid
- AB30766
- CHIZGUWFZKIYSO-UHFFFAOYSA-N
- (2-ISOPROPOXY-5-TRIFLUOROMETHYL)BENZENEBORONIC ACID
- 2-isopropoxy-5-(trifluoromethyl)phenylboronic acid
- SCHEMBL12847220
- DTXSID10660114
- BS-25892
- 850593-12-3
- MFCD07363786
- F74052
- DB-015861
- AKOS015838562
-
- MDL： MFCD07363786
- Inchi： 1S/C10H12BF3O3/c1-6(2)17-9-4-3-7(10(12,13)14)5-8(9)11(15)16/h3-6,15-16H,1-2H3
- InChI Key： CHIZGUWFZKIYSO-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=C(B(O)O)C=1)OC(C)C)(F)F
Computed Properties
- Exact Mass: 248.08300
- Monoisotopic Mass: 248.083
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7A^2
Experimental Properties
- Density: 1.27
- Melting Point: 66-68
- Boiling Point: 343°C at 760 mmHg
- Flash Point: 161.3°C
- Refractive Index: 1.465
- PSA: 49.69000
- LogP: 1.17240
2-Isopropoxy-5-trifluoromethylphenylboronic acid Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
2-Isopropoxy-5-trifluoromethylphenylboronic acid Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
2-Isopropoxy-5-trifluoromethylphenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019116809-5g |
(2-Isopropoxy-5-(trifluoromethyl)phenyl)boronic acid |
850593-12-3 | 96% | 5g |
$400.00 | 2023-08-31 | |
| Fluorochem | 219868-1g |
2-Isopropoxy-5-(trifluoromethyl)phenyl)boronic acid |
850593-12-3 | 95% | 1g |
￡150.00 | 2022-02-28 | |
| TRC | I918160-100mg |
2-Isopropoxy-5-trifluoromethylphenylboronic acid |
850593-12-3 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | I918160-250mg |
2-Isopropoxy-5-trifluoromethylphenylboronic acid |
850593-12-3 | 250mg |
$121.00 | 2023-05-18 | ||
| TRC | I918160-500mg |
2-Isopropoxy-5-trifluoromethylphenylboronic acid |
850593-12-3 | 500mg |
$184.00 | 2023-05-18 | ||
| TRC | I918160-1g |
2-Isopropoxy-5-trifluoromethylphenylboronic acid |
850593-12-3 | 1g |
$259.00 | 2023-05-18 | ||
| Apollo Scientific | PC1775-1g |
2-Isopropoxy-5-(trifluoromethyl)benzeneboronic acid |
850593-12-3 | 98% | 1g |
£75.00 | 2025-02-21 | |
| Apollo Scientific | PC1775-5g |
2-Isopropoxy-5-(trifluoromethyl)benzeneboronic acid |
850593-12-3 | 98% | 5g |
£222.00 | 2025-02-21 | |
| abcr | AB228850-1 g |
2-Isopropoxy-5-(trifluoromethyl)benzeneboronic acid, 98%; . |
850593-12-3 | 98% | 1g |
€246.00 | 2023-04-27 | |
| abcr | AB228850-5 g |
2-Isopropoxy-5-(trifluoromethyl)benzeneboronic acid, 98%; . |
850593-12-3 | 98% | 5g |
€654.00 | 2023-04-27 |
2-Isopropoxy-5-trifluoromethylphenylboronic acid Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
850593-12-3 (2-Isopropoxy-5-trifluoromethylphenylboronic acid) Related Products
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